Cas no 126826-65-1 (Benzenesulfonamide,4-amino-N-(1-pyrrolidinylmethylene)-)
126826-65-1 structure
Product Name:Benzenesulfonamide,4-amino-N-(1-pyrrolidinylmethylene)-
CAS No:126826-65-1
MF:C11H15N3O2S
MW:253.320700883865
CID:180034
PubChem ID:9589296
Update Time:2025-04-19
Benzenesulfonamide,4-amino-N-(1-pyrrolidinylmethylene)- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide,4-amino-N-(1-pyrrolidinylmethylene)-
- (NE)-4-amino-N-(pyrrolidin-1-ylmethylidene)benzenesulfonamide
- 4-amino-N-(pyrrolidin-1-ylmethylidene)benzenesulfonamide
- 1-((((4-Aminophenyl)sulfonyl)imino)methyl)pyrrolidine
- 4-amino-N-[(E)-pyrrolidin-1-ylmethylidene]benzenesulfonamide
- Pyrrolidine, 1-((((4-aminophenyl)sulfonyl)imino)methyl)-
- 4-Amino-N-(pyrrolidin-1-ylmethylene)benzenesulfonamide
- 126826-65-1
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- Inchi: 1S/C11H15N3O2S/c12-10-3-5-11(6-4-10)17(15,16)13-9-14-7-1-2-8-14/h3-6,9H,1-2,7-8,12H2/b13-9+
- InChI Key: DBQKBULROPCQIC-UKTHLTGXSA-N
- SMILES: S(C1C=CC(=CC=1)N)(/N=C/N1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 253.088
- Monoisotopic Mass: 253.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1
- Topological Polar Surface Area: 84.1Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 447.8°Cat760mmHg
- Flash Point: 224.7°C
- Refractive Index: 1.641
Benzenesulfonamide,4-amino-N-(1-pyrrolidinylmethylene)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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